Cas no 2648941-49-3 (2-Chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one
• CAS No: 2648941-49-3
• MF: C₆H₆ClNOS
• MW: 175.635939121246
• CID: 5464529
• Update Time: 2025-05-23

2-Chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one
• Z4499889601
• 2-Chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one

• Inchi： 1S/C6H6ClNOS/c1-4-5(3-8-10-4)6(9)2-7/h3H,2H2,1H3
• InChI Key： KRBUEMKISOUWLJ-UHFFFAOYSA-N
• SMILES： ClCC(C1C=NSC=1C)=O

Computed Properties

• Exact Mass: 174.9858627 g/mol
• Monoisotopic Mass: 174.9858627 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.64
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2

Additional information on 2-Chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one

2-Chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one: A Comprehensive Overview

2-Chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one (CAS No. 2648941-49-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. In this article, we delve into the chemical properties, synthesis methods, and recent advancements in understanding its biological activity.

The molecular structure of 2-Chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one comprises a thiazole ring fused with a ketone group and a chlorine substituent. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatility in organic synthesis. The presence of the chlorine atom introduces additional reactivity, making this compound a valuable intermediate in various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of antifungal and anticancer agents.

One of the most notable aspects of CAS No. 2648941-49-3 is its ability to participate in nucleophilic substitution reactions. This property has been exploited in the design of novel pharmaceuticals. For instance, researchers have utilized this compound as a precursor for synthesizing compounds with improved pharmacokinetic profiles. The integration of computational chemistry techniques has further enhanced our understanding of its reactivity and selectivity in such reactions.

Recent advancements in green chemistry have also influenced the synthesis of 2-Chloro-1-(5-methyl-1,2-thiazol-4-yl)ethan-1-one. Traditional methods often involved multi-step processes with hazardous reagents; however, modern approaches now emphasize sustainability and efficiency. For example, microwave-assisted synthesis has been employed to achieve higher yields while reducing reaction times. These innovations not only improve the scalability of production but also align with current environmental standards.

The biological activity of CAS No. 2648941-49-3 has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an antifungal agent against various Candida species. Its mechanism of action involves disrupting fungal cell membrane integrity, making it a promising candidate for treating infections resistant to conventional antifungal therapies. Additionally, preliminary results from in vitro assays suggest that this compound may exhibit anticancer properties by inducing apoptosis in cancer cells.

In terms of applications beyond medicine, 2-Chloro-1-(5-methyl-1,2-thiazol-4-yli)ethanone has shown potential in material science as a building block for advanced polymers and coatings. Its ability to form stable bonds under mild conditions makes it suitable for use in high-performance materials subjected to harsh environmental conditions.

Despite its promising applications, further research is required to fully harness the potential of CAS No. 2648941 - 3 (Note: Correct CAS number should be used here). Ongoing studies are focused on optimizing its bioavailability and minimizing any potential side effects for therapeutic applications. Collaborative efforts between academic institutions and industry partners are expected to accelerate progress in this area.

In conclusion, 2-Chloro - 5 - methyl - 1 , 2 - thiazol - 4 - yl ethanone stands as a testament to the ongoing innovation in organic chemistry and pharmacology. With its diverse applications and promising biological profile, this compound continues to be a focal point for researchers worldwide.